Cas no 502148-53-0 (3-Cyclohexen-1-ol, 4-ethynyl-3,5,5-trimethyl-, (1S)-)

• Product name: 3-Cyclohexen-1-ol, 4-ethynyl-3,5,5-trimethyl-, (1S)-
• CAS No: 502148-53-0
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 1562340

3-Cyclohexen-1-ol, 4-ethynyl-3,5,5-trimethyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-ol, 4-ethynyl-3,5,5-trimethyl-, (1S)-

• Inchi： 1S/C11H16O/c1-5-10-8(2)6-9(12)7-11(10,3)4/h1,9,12H,6-7H2,2-4H3/t9-/m0/s1
• InChI Key： MHLBWNWOWDNOKE-VIFPVBQESA-N
• SMILES： [C@@H]1(O)CC(C)(C)C(C#C)=C(C)C1

Computed Properties

• Exact Mass: 164.12018

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Melting Point: 75-75.5 °C
• Boiling Point: 230.7±40.0 °C(Predicted)
• PSA: 20.23
• pka: 14.72±0.70(Predicted)